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Introduction

Lysosomes are acidic organelles essential for cellular homeostasis, playing a crucial role in
degradation, nutrient sensing, and signaling pathways. The acidic internal environment, with a
pH ranging from 4.5 to 5.5, is critical for the optimal activity of lysosomal hydrolases.[1][2]
Dysregulation of lysosomal pH is implicated in various diseases, including lysosomal storage
disorders, neurodegenerative diseases, and cancer.[3][4] Bafilomycin Al is a potent and
specific inhibitor of the vacuolar-type H+-ATPase (V-ATPase), the proton pump responsible for
maintaining the low pH of lysosomes.[3][5][6] By inhibiting V-ATPase, Bafilomycin Al elevates
lysosomal pH, making it an invaluable tool for studying lysosomal function and the
consequences of impaired acidification.[7][8][9]

These application notes provide detailed protocols for assessing Bafilomycin Al-induced
changes in lysosomal pH using common laboratory techniques, including fluorescence
microscopy and flow cytometry with pH-sensitive fluorescent probes.

Mechanism of Action: Bafilomycin Al

Bafilomycin Al is a macrolide antibiotic that specifically targets the V-ATPase proton pump.[3]
[5] This enzyme is crucial for pumping protons into the lysosomal lumen, thereby maintaining
its acidic environment. Inhibition of V-ATPase by Bafilomycin Al leads to a rapid increase in
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lysosomal pH.[9] It is also widely used as an inhibitor of autophagy by blocking the fusion of
autophagosomes with lysosomes and inhibiting lysosomal degradation.[3][5][10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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